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Compound of Interest

Compound Name: N-Ethyl-N-phenylethylenediamine

Cat. No.: B1581474 Get Quote

An In-depth Technical Guide to N-
Phenylethylenediamine
Authoritative Overview for Researchers, Scientists, and Drug Development Professionals

Initial Clarification: The query for "N-Ethyl-N-phenylethylenediamine" does not correspond to

a commonly registered chemical substance with a unique CAS number. It is likely that the

intended compound is N-Phenylethylenediamine, which is a structurally related and well-

documented chemical. This guide will focus on N-Phenylethylenediamine. Another possibility is

N,N-Diethyl-N'-phenylethylenediamine, which has the CAS number 1665-59-4.[1]

Core Registry and Chemical Identity
N-Phenylethylenediamine is an organic compound featuring both a phenyl and an

ethylenediamine moiety.[2] It serves as a crucial building block in the synthesis of various dyes,

pharmaceuticals, and agrochemicals.[2] Its chemical structure allows it to participate in a range

of chemical reactions, making it a versatile intermediate in organic synthesis.[2]

Table 1: Chemical and Physical Properties of N-
Phenylethylenediamine
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Property Value Source

CAS Number 1664-40-0 [3][4]

Molecular Formula C₈H₁₂N₂ [2][3]

Molecular Weight 136.19 g/mol [5]

Boiling Point 262-264 °C (lit.) [5]

Density 1.041 g/mL at 25 °C (lit.) [5]

Refractive Index n20/D 1.587 (lit.) [5]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Storage Temperature 2-8°C [5]

Appearance
Colorless to light orange to

yellow clear liquid
[2]

Table 2: Synonyms and Identifiers for N-
Phenylethylenediamine

Identifier Type Identifier Source

Synonyms

N-(2-Aminoethyl)aniline, 1,2-

Ethanediamine, N-phenyl-, N-

Phenyl-1,2-ethanediamine, N'-

phenylethane-1,2-diamine

[3]

EC Number 216-773-4 [5]

Beilstein/REAXYS 508205 [5]

PubChem CID 74270 [3]

MDL Number MFCD00008162 [5]

Biological Activity and Potential Therapeutic
Relevance
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N-Phenylethylenediamine has demonstrated anti-inflammatory properties, which are thought to

be linked to its ability to inhibit prostaglandin synthesis.[2] Prostaglandins are lipid compounds

that are involved in the inflammatory response, and their inhibition is a common mechanism for

nonsteroidal anti-inflammatory drugs (NSAIDs).[6][7][8]

Proposed Anti-inflammatory Signaling Pathway
The anti-inflammatory effect of N-Phenylethylenediamine is hypothesized to occur through the

inhibition of cyclooxygenase (COX) enzymes, which are central to the synthesis of

prostaglandins from arachidonic acid.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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